Cas no 173838-84-1 (1H-Benzimidazole-2-butanamine, 1-methyl-)

• Product Name: 1H-Benzimidazole-2-butanamine, 1-methyl-
• CAS No: 173838-84-1
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• MDL: MFCD06010234
• CID: 3813457
• PubChem ID: 3151736
• Update Time: 2025-11-03

1H-Benzimidazole-2-butanamine, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-butanamine, 1-methyl-
• 4-(1-METHYL-1H-BENZOIMIDAZOL-2-YL)-BUTYLAMINE
• AKOS013375746
• 4-(1-methyl-1,3-benzodiazol-2-yl)butan-1-amine
• SR-01000324967-1
• SCHEMBL8088128
• SR-01000324967
• 4-(1-methylbenzimidazol-2-yl)butan-1-amine
• HMS1695P08
• 173838-84-1

• MDL： MFCD06010234
• Inchi： 1S/C12H17N3/c1-15-11-7-3-2-6-10(11)14-12(15)8-4-5-9-13/h2-3,6-7H,4-5,8-9,13H2,1H3
• InChI Key： AEYIOAIKPNBNDG-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2N=C1CCCCN

Computed Properties

• Exact Mass: 203.142247555Da
• Monoisotopic Mass: 203.142247555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1H-Benzimidazole-2-butanamine, 1-methyl-

1H-Benzimidazole-2-butanamine, 1-methyl- (CAS No. 173838-84-1)

1H-Benzimidazole-2-butanamine, 1-methyl- (hereafter referred to as MBI) is a heterocyclic compound with a unique chemical structure that combines the benzimidazole ring system with an aminoalkyl group. This compound is characterized by its benzimidazole moiety, which is a fused bicyclic structure consisting of a benzene ring and an imidazole ring. The butanamine group attached to the imidazole nitrogen introduces additional functional complexity, making MBI a versatile molecule with potential applications in various fields.

The benzimidazole ring in MBI is known for its aromaticity and conjugation, which contribute to the compound's stability and reactivity. The imidazole nitrogen at position 2 is substituted with a butanamine group, specifically a methyl-substituted butanamine, which adds a branched alkyl chain to the structure. This substitution pattern not only enhances the molecule's solubility but also provides a platform for further chemical modifications, such as alkylation or acylation, opening up possibilities for drug design and material synthesis.

MBI's chemical properties are influenced by the interplay between its aromatic and aliphatic components. The benzimidazole moiety imparts electronic properties that facilitate interactions with other molecules, while the butanamine group introduces steric effects and hydrogen bonding capabilities. These characteristics make MBI a promising candidate for applications in pharmaceuticals, agrochemicals, and functional materials.

Recent studies have highlighted the potential of MBI as a building block in medicinal chemistry. Researchers have explored its ability to act as a scaffold for constructing bioactive molecules, particularly in the development of antimicrobial agents and anticancer drugs. The compound's ability to form hydrogen bonds and its π-π interactions with biological targets make it an attractive lead compound for drug discovery.

In addition to its pharmaceutical applications, MBI has shown promise in the field of polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with enhanced mechanical and thermal properties. These materials are being investigated for use in advanced composites and high-performance polymers.

The synthesis of MBI involves a multi-step process that typically begins with the preparation of benzimidazole derivatives followed by alkylation or substitution reactions to introduce the butanamine group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield.

From an environmental perspective, MBI exhibits moderate biodegradability under aerobic conditions, making it suitable for applications where eco-friendliness is a consideration. Its low toxicity profile further enhances its appeal for use in consumer products and industrial applications.

In conclusion, 1H-Benzimidazole-2-butanamine, 1-methyl- (CAS No. 173838-84-1) is a multifaceted compound with a rich chemical structure that lends itself to diverse applications across various industries. Its unique combination of aromaticity and functional groups positions it as a valuable tool in modern chemistry research.